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Compound of Interest

Compound Name: (-)-Sotalol

Cat. No.: B1681962

The proper disposal of (-)-Sotalol, a beta-blocker used in research and pharmaceutical
development, is critical to ensure laboratory safety, environmental protection, and regulatory
compliance. Disposal procedures are primarily dictated by its classification as either a
hazardous or non-hazardous waste under the Environmental Protection Agency's (EPA)
Resource Conservation and Recovery Act (RCRA). Current data does not indicate that (-)-
Sotalol is a P- or U-listed RCRA hazardous waste, which are categories for discarded
commercial chemical products. However, it is incumbent upon the generating facility to make a
final hazardous waste determination.

Waste Classification and Disposal Procedures

For researchers, scientists, and drug development professionals, the first step in the proper
disposal of (-)-Sotalol is to determine if it is a RCRA hazardous waste. This involves checking if
it meets any of the "characteristics" of hazardous waste (ignitability, corrosivity, reactivity, or
toxicity) or if it is specifically "listed" as a hazardous waste.

If (-)-Sotalol is determined to not be a RCRA hazardous waste, it should be managed as a
non-hazardous pharmaceutical waste. It is crucial to note that "non-hazardous" does not mean
it can be disposed of in regular trash or down the drain.[1][2][3] State and local regulations for
solid waste and medical waste must still be followed.[1][2]

Disposal of Non-Hazardous (-)-Sotalol:
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Segregation: Keep (-)-Sotalol waste separate from RCRA hazardous waste, sharps, and
biohazardous waste.[1] Use clearly labeled containers, often designated by the color blue,
for non-hazardous pharmaceutical waste.[2]

Packaging: Package the waste in a sealed, leak-proof container.[2]

Collection: Arrange for collection by a specialized and licensed waste disposal company.[4]

[5]

Treatment: The most common treatment method for non-hazardous pharmaceutical waste is
incineration at a permitted facility.[1][5]

If (-)-Sotalol is determined to be a RCRA hazardous waste (e.g., if it is formulated with a

solvent that makes it ignitable), it must be managed under the EPA's Subpart P regulations for

hazardous waste pharmaceuticals.[6][7]

Disposal of Hazardous (-)-Sotalol (as a Non-Creditable Pharmaceutical):

Notification: The facility must notify the EPA that it is operating under Subpart P.[4]

Container and Labeling: Accumulate the waste in a container that is in good condition,
compatible with the waste, and securely closed to prevent unauthorized access.[6][7] The
container must be clearly labeled with the words "Hazardous Waste Pharmaceuticals."[4][7]

Accumulation: Hazardous waste pharmaceuticals can be accumulated on-site for up to one
year.[6][7]

Prohibition of Sewering: It is illegal to dispose of hazardous waste pharmaceuticals down the
drain.[6][7]

Shipping and Disposal: The waste must be transported by a licensed hazardous waste
hauler to a permitted hazardous waste treatment, storage, and disposal facility (TSDF),
typically for incineration.[5] A hazardous waste manifest must be used for shipping, and the
word "PHARMS" should be written in Item 13 of the manifest.[8]

Quantitative Disposal Data
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A review of available Safety Data Sheets and regulatory documents did not yield specific
quantitative limits (e.g., concentration thresholds) for the disposal of (-)-Sotalol. The primary
determinant for the disposal pathway is its classification as RCRA hazardous or nhon-hazardous

waste.
Parameter Value Source
RCRA P- or U-Listing Not Listed EPA Hazardous Waste Lists
Specific Concentration Limits )
] No data available SDS, EPA
for Disposal
On-site Accumulation Time
1 year 40 CFR Part 266 Subpart P

Limit (Hazardous)

Experimental Protocols

No specific experimental protocols for the chemical neutralization or degradation of (-)-Sotalol
as a means of disposal were found in the reviewed literature. The standard and required
practice is to have it disposed of by a licensed waste management vendor.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (-)-
Sotalol in a laboratory setting.
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Start:
(-)-Sotalol Waste Generated

Hazardous Waste |Determination

Is it a listed hazardous waste
(P- or U-list)?

Does it exhibit a hazardous
characteristic (ignitable, corrosive, Yes
reactive, toxic)?

O )

Non-Hazardous Djsposal Steps

Hazardous Disposevl Steps (Non-Creditable)

Segregate in a labeled . .
. . Accumulate in a container labeled
Non-Hazardous Pharmaceutical

Waste' container (Blue Bin) Hazardous Waste Pharmaceuticals

l '

Package in a sealed,
leak-proof container

l '

Dispose via a .Ilce_nsed. NO SEWERING
waste vendor for incineration

Dispose via a licensed hazardous
waste vendor with a manifest

Store securely for up to 1 year

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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